Cas no 207131-16-6 (2'-O,4'-C-Methyleneguanosine)
2'-O,4'-C-Methyleneguanosine Chemical and Physical Properties
Names and Identifiers
-
- HY-W406070
- F70844
- DA-60164
- CHEMBL3286450
- 207131-16-6
- SCHEMBL27040
- 2-amino-9-[(1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1H-purin-6-one
- 2-Amino-9-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)-1,9-dihydro-6H-purin-6-one
- 2'-O,4'-C-Methyleneguanosine
- CS-0518690
-
- MDL: MFCD31707476
- Inchi: 1S/C11H13N5O5/c12-10-14-7-4(8(19)15-10)13-3-16(7)9-5-6(18)11(1-17,21-9)2-20-5/h3,5-6,9,17-18H,1-2H2,(H3,12,14,15,19)/t5-,6?,9-,11+/m1/s1
- InChI Key: OZVMOEUWPMYRQU-JOMZBYNFSA-N
- SMILES: [C@]12(O[C@H]([C@@H](C1(O)[H])OC2)N1C2=C(C(=O)N=C(N2)N)N=C1)CO
Computed Properties
- Exact Mass: 295.09166853g/mol
- Monoisotopic Mass: 295.09166853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 144Ų
2'-O,4'-C-Methyleneguanosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1111720-1g |
2'-O,4'-C-Methyleneguanosine |
207131-16-6 | 98% | 1g |
$600 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1111720-10g |
2'-O,4'-C-Methyleneguanosine |
207131-16-6 | 98% | 10g |
$3000 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1111720-100g |
2'-O,4'-C-Methyleneguanosine |
207131-16-6 | 98% | 100g |
$20000 | 2023-09-03 | |
| Aaron | AR01EGNT-100mg |
1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine |
207131-16-6 | 98% | 100mg |
$54.00 | 2025-02-13 | |
| Aaron | AR01EGNT-250mg |
1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine |
207131-16-6 | 98% | 250mg |
$93.00 | 2025-02-13 | |
| Aaron | AR01EGNT-1g |
1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine |
207131-16-6 | 98% | 1g |
$252.00 | 2025-02-13 | |
| 1PlusChem | 1P01EGFH-100mg |
1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine |
207131-16-6 | 98% | 100mg |
$158.00 | 2023-12-19 | |
| 1PlusChem | 1P01EGFH-250mg |
1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine |
207131-16-6 | 98% | 250mg |
$249.00 | 2023-12-19 | |
| 1PlusChem | 1P01EGFH-1g |
1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine |
207131-16-6 | 98% | 1g |
$492.00 | 2023-12-19 | |
| Ambeed | A1491856-100mg |
2-Amino-9-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)-1,9-dihydro-6H-purin-6-one |
207131-16-6 | 98% | 100mg |
$131.0 | 2025-02-27 |
2'-O,4'-C-Methyleneguanosine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2'-O,4'-C-Methyleneguanosine
Introduction to 2'-O,4'-C-Methyleneguanosine (CAS No. 207131-16-6)
2'-O,4'-C-Methyleneguanosine, identified by the CAS registry number 207131-16-6, is a nucleoside analog with a unique chemical structure that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by the presence of a methylene group (-CH₂-) at both the 2' and 4' positions of the ribose sugar moiety, which distinguishes it from its natural counterpart, guanosine. The structural modification introduces intriguing properties that make it a valuable tool in research and potential therapeutic applications.
The synthesis of 2'-O,4'-C-Methyleneguanosine involves advanced organic chemistry techniques, often leveraging protecting group strategies to achieve precise control over the methylene substitutions. Recent advancements in stereochemical control have enabled researchers to synthesize enantiomerically pure samples, which are critical for studying the compound's biological activity and mechanism of action. This compound has been extensively studied for its potential as an antiviral agent, particularly against RNA viruses such as hepatitis C virus (HCV) and Zika virus.
One of the most notable findings in recent studies is the ability of 2'-O,4'-C-Methyleneguanosine to inhibit viral replication by targeting essential enzymes such as RNA-dependent RNA polymerase (RdRP). Preclinical trials have demonstrated promising antiviral activity, suggesting that this compound could serve as a lead molecule for developing novel antiviral therapies. Furthermore, its unique chemical structure allows for potential modifications to enhance bioavailability and reduce off-target effects, making it a versatile candidate for drug development.
In addition to its antiviral properties, 2'-O,4'-C-Methyleneguanosine has shown potential in cancer therapy due to its ability to modulate cellular signaling pathways. Recent research has explored its role in inhibiting oncogenic kinases and inducing apoptosis in cancer cells. These findings highlight the compound's versatility and underscore the need for further investigation into its therapeutic applications.
The structural elucidation and characterization of 2'-O,4'-C-Methyleneguanosine have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided insights into the compound's conformational flexibility and stability under various physiological conditions. Understanding these properties is crucial for optimizing its pharmacokinetics and ensuring its efficacy in vivo.
In conclusion, 2'-O,4'-C-Methyleneguanosine (CAS No. 207131-16-6) represents a promising lead compound with diverse applications in virology and oncology. Its unique chemical structure and potent biological activity make it a focal point for ongoing research efforts aimed at developing innovative therapeutic agents. As advancements in synthetic chemistry and drug delivery systems continue to evolve, the potential for this compound to transition from the laboratory bench to clinical practice grows increasingly likely.
207131-16-6 (2'-O,4'-C-Methyleneguanosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)